Cas no 160948-27-6 (1H-Purin-2-amine, 8-methyl-6-(phenylmethoxy)-)

• Product name: 1H-Purin-2-amine, 8-methyl-6-(phenylmethoxy)-
• CAS No: 160948-27-6
• MF: C₁₃H₁₃N₅O
• MW: 255.27522
• CID: 1340381
• PubChem ID: 10015222

1H-Purin-2-amine, 8-methyl-6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purin-2-amine, 8-methyl-6-(phenylmethoxy)-
• 8-methyl-6-phenylmethoxy-7H-purin-2-amine
• 160948-27-6
• DTXSID50434235
• 6-(BENZYLOXY)-8-METHYL-1H-PURIN-2-AMINE
• CHEMBL330823

• Inchi： InChI=1S/C13H13N5O/c1-8-15-10-11(16-8)17-13(14)18-12(10)19-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H3,14,15,16,17,18)
• InChI Key： CSGNBFCPTIATBJ-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(N1)C(=NC(=N2)N)OCC3=CC=CC=C3

Computed Properties

• Exact Mass: 255.11219
• Monoisotopic Mass: 255.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• PSA: 84.36